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Introduction

ETP-46464 is a potent and selective inhibitor of Ataxia-telangiectasia mutated and Rad3-
related (ATR) kinase, a key regulator of the DNA damage response (DDR).[1] It also
demonstrates inhibitory activity against other kinases in the phosphatidylinositol 3-kinase-
related kinase (PIKK) family, including mTOR, DNA-PK, PI3Ka, and ATM.[2][3][4] ETP-46464
has been shown to be particularly effective in p53-deficient cancer cells and can sensitize
cancer cells to DNA-damaging agents like cisplatin and ionizing radiation.[2][5][6]

While ETP-46464 has demonstrated significant promise in in-vitro studies, its development for
in-vivo applications, including xenograft models, has been limited due to a poor
pharmacokinetic profile.[7][8] Therefore, the following application notes and protocols are
based on the known in-vitro activity of ETP-46464 and general methodologies for testing ATR
inhibitors in xenograft models. These should be considered as a representative guide for
conceptually similar studies.
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Mechanism of Action: Targeting the DNA Damage
Response

ETP-46464 primarily targets the ATR kinase, which plays a crucial role in response to single-
strand DNA breaks and replication stress.[7][9] Inhibition of ATR disrupts the cell cycle
checkpoints, particularly in p53-deficient cancer cells that are more reliant on the S and G2/M
checkpoints for DNA repair.[9] This leads to the accumulation of DNA damage, premature entry

into mitosis, and ultimately, cell death.[9]

The multi-kinase inhibitory profile of ETP-46464 against mTOR, DNA-PK, and PI13Ka may also
contribute to its anti-cancer effects by affecting cell growth, proliferation, and survival pathways.

[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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